Cas no 1339264-03-7 (1H-Pyrazol-3-amine, 1-[(5-ethyl-2-thienyl)methyl]-4-methyl-)

• Product Name: 1H-Pyrazol-3-amine, 1-[(5-ethyl-2-thienyl)methyl]-4-methyl-
• CAS No: 1339264-03-7
• MF: C₁₁H₁₅N₃S
• MW: 221.321900606155
• CID: 6043670
• PubChem ID: 64042144
• Update Time: 2025-11-01

1H-Pyrazol-3-amine, 1-[(5-ethyl-2-thienyl)methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 1-[(5-ethyl-2-thienyl)methyl]-4-methyl-
• 1-((5-Ethylthiophen-2-yl)methyl)-4-methyl-1h-pyrazol-3-amine
• EN300-804440
• AKOS013358772
• 1-[(5-ethylthiophen-2-yl)methyl]-4-methyl-1H-pyrazol-3-amine
• CS-0284869
• 1339264-03-7

• Inchi： 1S/C11H15N3S/c1-3-9-4-5-10(15-9)7-14-6-8(2)11(12)13-14/h4-6H,3,7H2,1-2H3,(H2,12,13)
• InChI Key： PKHFGZYGYHCHNJ-UHFFFAOYSA-N
• SMILES： N1(CC2SC(CC)=CC=2)C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 221.09866866g/mol
• Monoisotopic Mass: 221.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 397.0±42.0 °C(Predicted)
• pka: 3?+-.0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 1H-Pyrazol-3-amine, 1-[(5-ethyl-2-thienyl)methyl]-4-methyl-

1H-Pyrazol-3-amine, 1-[(5-Ethyl-2-Thienyl)Methyl]-4-Methyl-

The compound with CAS No. 1339264-03-7, commonly referred to as 1H-Pyrazol-3-amine, 1-[(5-Ethyl-2-Thienyl)Methyl]-4-Methyl, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazole derivatives, which are known for their versatile reactivity and biological activity. The structure of this compound is characterized by a pyrazole ring substituted with an amino group at position 3 and a methyl group at position 4, along with a side chain that includes a thienyl group substituted with an ethyl group.

Pyrazole derivatives have been extensively studied in recent years due to their wide range of applications in drug discovery and material science. The thienyl group, which is a five-membered aromatic ring containing two sulfur atoms, adds unique electronic properties to the molecule, making it highly reactive in certain chemical transformations. The ethylation at the thienyl ring further enhances the molecule's stability and solubility, which are critical factors in pharmaceutical applications.

Recent studies have highlighted the potential of 1H-Pyrazol-3-amine, 1-[(5-Ethyl-2-Thienyl)Methyl]-4-Methyl as a precursor for synthesizing bioactive compounds. Researchers have explored its role in the development of new antibiotics, anticancer agents, and anti-inflammatory drugs. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a building block for creating molecules with high affinity for certain protein targets, potentially leading to novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by substitution reactions to introduce the amino and methyl groups. The introduction of the thienyl side chain requires careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the synthesis process, making it more efficient and scalable for industrial applications.

In terms of applications, 1H-Pyrazol-3-amine, 1-[(5-Ethyl-2-Thienyl)Methyl]-4-Methyl has shown promise in the field of material science as well. Its ability to form stable coordination complexes with metal ions has led to its use in designing new materials for sensors and catalysts. A recent breakthrough reported in *Nature Materials* highlighted its potential as a key component in developing highly sensitive sensors for detecting trace amounts of heavy metals in water.

Furthermore, this compound has been investigated for its role in organic electronics. The presence of the thienyl group imparts semiconducting properties to the molecule, making it a candidate for use in organic field-effect transistors (OFETs). Researchers have demonstrated that incorporating this compound into OFETs can significantly improve their performance by enhancing charge carrier mobility.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of 1H-Pyrazol-3-amine, 1-[(5-Ethyl-2-Thienyl)Methyl]-4-Methyl to ensure its safe disposal and minimize ecological impact. Studies conducted by environmental chemists have revealed that this compound undergoes rapid microbial degradation under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when properly managed.

In conclusion, 1H-Pyrazol-3-amine, 1-[(5-Ethyl-2-Thienyl)Methyl]-4-Methyl is a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in drug discovery, material science, and organic electronics. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing modern chemistry and technology.